Cas no 1809190-02-0 ((η5-2,4-Cyclopentadien-1-yl)[(5a,6,7,8,8a-η)-(5aS)-5-oxopentaleno[1,2-b]pyridin-5a(5H)-yl]iron)
![(η5-2,4-Cyclopentadien-1-yl)[(5a,6,7,8,8a-η)-(5aS)-5-oxopentaleno[1,2-b]pyridin-5a(5H)-yl]iron structure](https://www.kuujia.com/scimg/cas/1809190-02-0x500.png)
(η5-2,4-Cyclopentadien-1-yl)[(5a,6,7,8,8a-η)-(5aS)-5-oxopentaleno[1,2-b]pyridin-5a(5H)-yl]iron Chemical and Physical Properties
Names and Identifiers
-
- (η5-2,4-Cyclopentadien-1-yl)[(5a,6,7,8,8a-η)-(5aS)-5-oxopentaleno[1,2-b]pyridin-5a(5H)-yl]iron,99%e.e.
- (η5-2,4-Cyclopentadien-1-yl)[(5a,6,7,8,8a-η)-(5aS)-5-oxopentaleno[1,2-b]pyridin-5a(5H)-yl]iron
-
- Inchi: 1S/C11H3NO.C5.Fe/c13-11-8-4-1-3-7(8)10-9(11)5-2-6-12-10;1-2-4-5-3-1;/h2,5-6H;;/q2*-1;+2
- InChI Key: HNPTUYKRHMXMJP-UHFFFAOYSA-N
- SMILES: O=C1C2=CC=CN=C2C23=C4C5=C6[Fe+2]789%10245(C2=C7C8=C9[C-]%102)[C-]136
(η5-2,4-Cyclopentadien-1-yl)[(5a,6,7,8,8a-η)-(5aS)-5-oxopentaleno[1,2-b]pyridin-5a(5H)-yl]iron Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
AN HUI ZE SHENG Technology Co., Ltd. | 136651-100MG |
(η5-?2,?4-Cyclopentadien-?1-?yl)?[(5a,?6,?7,?8,?8a-?η)?-?(5aS)?-?5-?oxopentaleno[1,?2-?b]?pyridin-?5a(5H)?-?yl]?iron |
1809190-02-0 | ≥98%cp,≥99%ee | 100mg |
¥1850.00 | 2023-09-15 | |
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R119165-50mg |
(η5-2,4-Cyclopentadien-1-yl)[(5a,6,7,8,8a-η)-(5aS)-5-oxopentaleno[1,2-b]pyridin-5a(5H)-yl]iron |
1809190-02-0 | 98% | 50mg |
¥3621 | 2023-09-09 | |
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R119165-10mg |
(η5-2,4-Cyclopentadien-1-yl)[(5a,6,7,8,8a-η)-(5aS)-5-oxopentaleno[1,2-b]pyridin-5a(5H)-yl]iron |
1809190-02-0 | 98% | 10mg |
¥910 | 2023-09-09 | |
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C906264-50mg |
(η5-\u200b2,\u200b4-Cyclopentadien-\u200b1-\u200byl)\u200b[(5a,\u200b6,\u200b7,\u200b8,\u200b8a-\u200bη)\u200b-\u200b(5aS)\u200b-\u200b5-\u200boxopentaleno[1,\u200b2-\u200bb]\u200bpyridin-\u200b5a(5H)\u200b-\u200byl]\u200biron |
1809190-02-0 | 98% | 50mg |
¥3,011.40 | 2022-09-29 | |
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C906264-10mg |
(η5-\u200b2,\u200b4-Cyclopentadien-\u200b1-\u200byl)\u200b[(5a,\u200b6,\u200b7,\u200b8,\u200b8a-\u200bη)\u200b-\u200b(5aS)\u200b-\u200b5-\u200boxopentaleno[1,\u200b2-\u200bb]\u200bpyridin-\u200b5a(5H)\u200b-\u200byl]\u200biron |
1809190-02-0 | 98% | 10mg |
¥756.00 | 2022-09-29 |
(η5-2,4-Cyclopentadien-1-yl)[(5a,6,7,8,8a-η)-(5aS)-5-oxopentaleno[1,2-b]pyridin-5a(5H)-yl]iron Related Literature
-
Yahui Yang,Siyuan Xing,Zecong Fang,Helen Koo Lab Chip, 2017,17, 926-935
-
Yue Guo,Bochen Liu,Zhao Chen,Weidong Song,Naifan Tian,Wenhai Wu,Xiaokun Fan,Yunfeng Zhan,Fanyuan Meng,Qingguang Zeng J. Mater. Chem. C, 2021,9, 10381-10387
-
Taku Shoji,Shuhei Sugiyama,Takanori Araki,Akira Ohta,Ryuta Sekiguchi,Shunji Ito,Shigeki Mori,Tetsuo Okujima,Masafumi Yasunami Org. Biomol. Chem., 2017,15, 3917-3923
-
Bin Hai,Binqi Wang,Min Yu RSC Adv., 2021,11, 14710-14716
Additional information on (η5-2,4-Cyclopentadien-1-yl)[(5a,6,7,8,8a-η)-(5aS)-5-oxopentaleno[1,2-b]pyridin-5a(5H)-yl]iron
Introduction to the Compound (η5-2,4-Cyclopentadien-1-yl)[(5a,6,7,8,8a-η)-(5aS)-5-oxopentaleno[1,2-b]pyridin-5a(5H)-yl]iron (CAS No. 1809190-02-0)
The compound (η5-2,4-Cyclopentadien-1-yl)[(5a,6,7,8,8a-η)-(5aS)-5-oxopentaleno[1,2-b]pyridin-5a(5H)-yl]iron (CAS No. 1809190-02-0) is a complex organometallic compound that has garnered significant attention in recent years due to its unique structure and potential applications in various fields of chemistry and biochemistry. This compound belongs to the class of iron complexes with a cyclopentadienyl ligand and a pentalenopyridine ligand, which imparts distinct chemical and biological properties.
The cyclopentadienyl ligand (η5-2,4-Cyclopentadien-1-yl) is a well-known π-ligand that forms a stable complex with transition metals such as iron. The pentalenopyridine ligand ((5aS)-5-oxopentaleno[1,2-b]pyridin-5a(5H)-yl) is a more intricate ligand that adds complexity to the molecule. The combination of these ligands with iron results in a highly versatile and reactive compound.
Recent studies have focused on the synthesis and characterization of this compound to understand its electronic structure and reactivity. The iron center in this complex is coordinated by the cyclopentadienyl and pentalenopyridine ligands, which influence its electronic properties significantly. The cyclopentadienyl ligand donates electrons to the iron center, while the pentalenopyridine ligand can accept electrons, leading to a balanced electron distribution that enhances the compound's stability and reactivity.
In terms of its potential applications, this compound has shown promise in catalytic reactions. For instance, it has been used as a catalyst in the hydrogenation of unsaturated compounds and in the oxidation of organic substrates. The unique electronic structure of the complex allows it to facilitate these reactions efficiently and selectively. Additionally, its ability to form stable intermediates during catalytic cycles makes it an attractive candidate for industrial applications.
Beyond catalysis, this compound has also been explored for its biological activities. Preliminary studies have indicated that it exhibits antioxidant properties due to its ability to scavenge free radicals. This property makes it a potential candidate for use in pharmaceuticals and nutraceuticals. Moreover, its ability to interact with biological macromolecules such as proteins and nucleic acids has been investigated for potential therapeutic applications.
The synthesis of (η5-2,4-Cyclopentadien-1-yl)[(5a,6,7,8,8a-η)-(5aS)-5-oxopentaleno[1,2-b]pyridin-5a(5H)-yl]iron typically involves multi-step procedures that require precise control over reaction conditions. The first step often involves the formation of the pentalenopyridine ligand from appropriate precursors. This is followed by coordination with iron and the cyclopentadienyl ligand under carefully controlled conditions to ensure high yields and purity.
The characterization of this compound has been carried out using various spectroscopic techniques such as NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and X-ray crystallography. These techniques provide detailed information about the molecular structure and electronic properties of the complex. X-ray crystallography has been particularly useful in confirming the coordination mode of the ligands and the overall geometry of the complex.
In conclusion, (η5-2,4-Cyclopentadien-1-yl)[(5a,6,7,8,8a-η)-(5aS)-5-oxopentaleno[1,2-b]pyridin-5a(5H)-yl]iron (CAS No. 1809190-02-0) is a fascinating organometallic compound with a rich chemical profile. Its unique structure and properties make it an important subject of study in both fundamental research and applied sciences. Ongoing research continues to uncover new aspects of its behavior and potential applications in catalysis and biomedicine.
1809190-02-0 ((η5-2,4-Cyclopentadien-1-yl)[(5a,6,7,8,8a-η)-(5aS)-5-oxopentaleno[1,2-b]pyridin-5a(5H)-yl]iron) Related Products
- 527674-00-6(2-(1-Methyl-4-piperidinyl)azepane)
- 184163-55-1(2-Fluoro-5-hydrazinylbenzoic acid)
- 1531087-60-1(1-(3,5-dichloropyridin-2-yl)prop-2-en-1-one)
- 2034342-22-6(6-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazine-1-carbonyl}-1,3-benzothiazole)
- 2248210-19-5((2R)-2-(2,6-Dimethylphenyl)propan-1-amine)
- 2172247-55-9(3-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamido-2-hydroxy-2-methylpropanoic acid)
- 896280-92-5(N-(3-methoxypropyl)-N'-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide)
- 68281-26-5(3-methyl-3,4-dihydro-2H-1,5-benzodioxepin-3-ol)
- 1172813-04-5(Methyl 4-amino-4,5,6,7-tetrahydrobenzofuran-3-carboxylate hydrochloride)
- 2229351-93-1(4-(1-bromopropan-2-yl)-1-methyl-3-(oxan-4-yl)-1H-pyrazole)



